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4-chloro-3-{5-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}benzoic acid 4-chloro-3-{5-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0972731
InChI: InChI=1S/C31H27ClN2O8S/c1-5-40-24-14-17(8-11-23(24)39-4)27-26(30(38)41-6-2)16(3)33-31-34(27)28(35)25(43-31)15-19-9-12-22(42-19)20-13-18(29(36)37)7-10-21(20)32/h7-15,27H,5-6H2,1-4H3,(H,36,37)/b25-15-
SMILES: CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)S3)C)C(=O)OCC)OC
Molecular Formula: C31H27ClN2O8S
Molecular Weight: 623.1 g/mol

4-chloro-3-{5-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}benzoic acid

CAS No.:

Cat. No.: VC0972731

Molecular Formula: C31H27ClN2O8S

Molecular Weight: 623.1 g/mol

* For research use only. Not for human or veterinary use.

4-chloro-3-{5-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}benzoic acid -

Specification

Molecular Formula C31H27ClN2O8S
Molecular Weight 623.1 g/mol
IUPAC Name 4-chloro-3-[5-[(Z)-[6-ethoxycarbonyl-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2-ylidene]methyl]furan-2-yl]benzoic acid
Standard InChI InChI=1S/C31H27ClN2O8S/c1-5-40-24-14-17(8-11-23(24)39-4)27-26(30(38)41-6-2)16(3)33-31-34(27)28(35)25(43-31)15-19-9-12-22(42-19)20-13-18(29(36)37)7-10-21(20)32/h7-15,27H,5-6H2,1-4H3,(H,36,37)/b25-15-
Standard InChI Key YJNYGSOTJMFOTR-MYYYXRDXSA-N
Isomeric SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)/C(=C/C4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)/S3)C)C(=O)OCC)OC
SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)S3)C)C(=O)OCC)OC
Canonical SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)S3)C)C(=O)OCC)OC

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